Cas no 2227835-15-4 (methyl (3S)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoate
• CAS No: 2227835-15-4
• MF: C₁₀H₁₁FO₄
• MW: 214.190346956253
• CID: 6521193
• PubChem ID: 165671125
• Update Time: 2025-07-21

methyl (3S)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoate
• 2227835-15-4
• EN300-1822045

• Inchi： 1S/C10H11FO4/c1-15-10(14)5-9(13)7-3-2-6(12)4-8(7)11/h2-4,9,12-13H,5H2,1H3/t9-/m0/s1
• InChI Key： RBBGGMWBSDLFMB-VIFPVBQESA-N
• SMILES： FC1C=C(C=CC=1[C@H](CC(=O)OC)O)O

Computed Properties

• Exact Mass: 214.06413699g/mol
• Monoisotopic Mass: 214.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl (3S)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoate

Methyl (3S)-3-(2-Fluoro-4-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227835-15-4): A Comprehensive Overview

Methyl (3S)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227835-15-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Methyl (3S)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoate is a chiral molecule with a molecular formula of C₁₁H₁₃FO₄. The compound features a fluoro-substituted phenyl ring and a hydroxyl group attached to the propanoate moiety, which contributes to its distinct chemical properties. The presence of the chiral center at the 3-position of the propanoate chain imparts enantiomeric specificity to the molecule, making it an important candidate for stereoselective synthesis and biological studies.

The compound exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it is less soluble in water. Its physical properties, including melting point and boiling point, are crucial for its handling and storage in laboratory settings. The stability of methyl (3S)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoate under various conditions is also an important consideration for its use in pharmaceutical formulations.

Synthesis Methods

The synthesis of methyl (3S)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoate has been explored using several approaches, each with its own advantages and limitations. One common method involves the reaction of 2-fluoro-4-hydroxybenzaldehyde with methyl glycolate in the presence of a suitable catalyst. The resulting intermediate undergoes further transformations to yield the desired product with high enantiomeric purity.

Recent advancements in asymmetric synthesis have led to more efficient and environmentally friendly methods for producing methyl (3S)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoate. For example, the use of chiral catalysts and biocatalytic processes has significantly improved the yield and enantiomeric excess (ee) of the final product. These developments have not only enhanced the scalability of the synthesis but also reduced the environmental impact associated with traditional chemical processes.

Biological Activities

Methyl (3S)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoate has been extensively studied for its biological activities, particularly in the context of neurological disorders and cancer. One of its key properties is its ability to modulate specific enzymes and receptors involved in these conditions.

In neurological research, methyl (3S)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoate has shown potential as a modulator of monoamine oxidase (MAO), an enzyme that plays a crucial role in the metabolism of neurotransmitters such as serotonin and dopamine. By inhibiting MAO activity, this compound may help alleviate symptoms associated with neurodegenerative diseases like Parkinson's disease and Alzheimer's disease.

In cancer research, methyl (3S)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoate has demonstrated antiproliferative effects on various cancer cell lines. Studies have shown that it can induce apoptosis (programmed cell death) by targeting specific signaling pathways involved in cell survival and proliferation. These findings suggest that this compound could be a valuable lead for developing novel anticancer agents.

Clinical Applications and Future Directions

The potential clinical applications of methyl (3S)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoate are currently being explored through preclinical studies and early-stage clinical trials. Initial results have been promising, but further research is needed to fully understand its safety profile and therapeutic efficacy.

In neurological disorders, clinical trials are underway to evaluate the effectiveness of this compound in improving cognitive function and motor skills in patients with Parkinson's disease. Similarly, preclinical studies are investigating its potential as an adjunct therapy for Alzheimer's disease by targeting multiple pathological mechanisms simultaneously.

In cancer research, ongoing studies are focusing on optimizing the delivery methods and dosing regimens for maximum therapeutic benefit while minimizing side effects. The development of targeted drug delivery systems, such as nanoparticles and liposomes, is expected to enhance the bioavailability and efficacy of this compound in clinical settings.

Conclusion

Methyl (3S)-3-(2-fluoro-4-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227835-15-4) is a promising compound with diverse biological activities that make it a valuable candidate for further research and development. Its unique chemical structure, combined with its potential therapeutic applications in neurological disorders and cancer, underscores its significance in modern medicinal chemistry. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.